2-Bromo-5-cyclopropoxy-3-nitropyridine

• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxy-3-nitropyridine
• InChI: InChI=1S/C8H7BrN2O3/c9-8-7(11(12)13)3-6(4-10-8)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: CIVCBERBSSXXSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)Br)[N+](=O)[O-]

Description

2-Bromo-5-cyclopropoxy-3-nitropyridine is a heteroaromatic compound featuring a pyridine ring substituted with bromine (position 2), a nitro group (position 3), and a cyclopropoxy ether (position 5). This structure combines electron-withdrawing (bromo, nitro) and moderately electron-donating (cyclopropoxy) groups, creating a unique electronic profile. Such compounds are pivotal in pharmaceutical and agrochemical synthesis, serving as intermediates in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) due to the bromine atom’s reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-cyclopropoxy-3-nitropyridine typically involves the bromination of a precursor pyridine compound followed by the introduction of the cyclopropoxy and nitro groups. One common method involves the use of N-bromosuccinimide (NBS) for the bromination step. The reaction is carried out in an organic solvent such as acetonitrile at low temperatures (0-5°C) to ensure regioselectivity . The cyclopropoxy group can be introduced via a nucleophilic substitution reaction using cyclopropanol and a suitable base. The nitro group is typically introduced through nitration using nitric acid or a nitrating agent .

Industrial Production Methods

Industrial production of 2-Bromo-5-cyclopropoxy-3-nitropyridine follows similar synthetic routes but on a larger scale. The reactions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent reaction conditions and improving efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-cyclopropoxy-3-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form corresponding carbonyl compounds.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium methoxide or potassium thiolate in polar aprotic solvents.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride in ethanol.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Major Products

Substitution: Formation of substituted pyridines.

Reduction: Formation of 2-bromo-5-cyclopropoxy-3-aminopyridine.

Oxidation: Formation of 2-bromo-5-cyclopropoxy-3-pyridinecarboxaldehyde.

Scientific Research Applications

2-Bromo-5-cyclopropoxy-3-nitropyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Used in the production of agrochemicals, pharmaceuticals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-5-cyclopropoxy-3-nitropyridine depends on its chemical structure and the specific reactions it undergoes. The bromine atom and nitro group are key functional groups that participate in various chemical transformations. The compound can act as an electrophile in substitution reactions, where the bromine atom is replaced by a nucleophile. The nitro group can undergo reduction to form an amino group, which can further participate in various biochemical pathways .

Comparison with Similar Compounds

Physicochemical Properties

• Solubility : Cyclopropoxy’s lipophilicity likely reduces aqueous solubility compared to fluoro- or chloro-substituted analogs but improves organic phase compatibility .
• Reactivity : Bromine at position 2 facilitates cross-coupling reactions, but cyclopropoxy’s steric bulk may slow kinetics compared to smaller substituents (e.g., Cl, F) .
• Stability : The strained cyclopropane ring may undergo ring-opening under acidic or high-temperature conditions, unlike trifluoromethyl or methyl groups .

Research Findings and Functional Insights

• Electronic Effects : Density-functional theory (DFT) studies suggest that exact exchange terms (e.g., hybrid functionals) are critical for accurately modeling the electronic structure of nitro- and bromo-substituted pyridines .
• Correlation Energy : The Colle-Salvetti formula highlights the importance of electron density and local kinetic energy in predicting correlation energies for such systems, aiding in reactivity predictions .